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CAS No.: 40334-69-8

Cat. No.: B15723159

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the hydrolysis of Lewisite 2 (L-

2), a significant organoarsenic chemical warfare agent. As a common impurity found alongside

Lewisite 1 (L-1), understanding the degradation of L-2 is critical for environmental remediation,

toxicological assessment, and the development of effective medical countermeasures. This

guide details the identified hydrolysis products, outlines the general analytical methodologies

for their detection, and presents the chemical pathways involved.

Introduction to Lewisite 2
Lewisite 2, or bis(2-chloroethenyl) arsinous chloride, is an organoarsenic compound with the

chemical formula AsCl(CH=CHCl)₂.[1] It is primarily formed as a byproduct during the synthesis

of Lewisite 1 (2-chlorovinyldichloroarsine) from the reaction of arsenic trichloride with

acetylene.[1][2] Consequently, weaponized lewisite is typically a mixture containing L-1, L-2,

and Lewisite 3 (tris(2-chlorovinyl)arsine).[1][2] Like L-1, L-2 is a potent vesicant (blister agent)

and lung irritant. The hydrolysis of these agents is a primary pathway for their environmental

degradation and metabolic transformation.
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Hydrolysis Pathway of Lewisite 2
The hydrolysis of lewisite compounds involves the cleavage of the arsenic-chlorine (As-Cl)

bond upon reaction with water. This process is analogous for both L-1 and L-2.

2.1 Lewisite 1 Hydrolysis: A Model Reaction

The hydrolysis of Lewisite 1 is well-documented and serves as a useful model. L-1 reacts

rapidly with water to replace its two chlorine atoms with hydroxyl groups, forming 2-chlorovinyl

arsenous acid (CVAA), also known as lewisite oxide, and two molecules of hydrochloric acid

(HCl).[3] CVAA is a stable, toxic, and persistent degradation product.[4][5] Under alkaline

conditions, further degradation can occur, yielding acetylene and trisodium arsenate.[2][6]

2.2 Lewisite 2 Hydrolysis Products

Following the same chemical principle, Lewisite 2 undergoes hydrolysis at its single As-Cl

bond. The reaction with water replaces the chlorine atom with a hydroxyl group, yielding bis(2-

chlorovinyl)arsinous acid and hydrochloric acid as the primary products.[7]

The overall hydrolysis reaction for Lewisite 2 can be summarized as:

AsCl(CH=CHCl)₂ (Lewisite 2) + H₂O → As(OH)(CH=CHCl)₂ (bis(2-chlorovinyl)arsinous acid) +

HCl

This reaction is a critical first step in the environmental degradation of L-2. The resulting

arsinous acid is a key compound for forensic analysis and toxicological studies.
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Caption: Hydrolysis pathway of Lewisite 2.

Summary of Lewisite 2 and Its Hydrolysis Product
While detailed kinetic data for the hydrolysis of Lewisite 2 is not readily available in the

reviewed literature, the identities of the reactant and primary product are established. The

following table summarizes their key properties.

Compound
Name

Other Names
Chemical
Formula

Molar Mass (
g/mol )

Role in
Hydrolysis

bis[(E)-2-

chloroethen-1-

yl]arsinous

chloride

Lewisite 2 (L-2) C₄H₄AsCl₃ 233.35 Reactant

bis(2-

chlorovinyl)arsin

ous acid

- C₄H₅AsCl₂O 214.90 Product

Methodologies for Identification of Hydrolysis
Products
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Specific experimental protocols for inducing and measuring the rate of Lewisite 2 hydrolysis

are not detailed in the available literature. However, numerous advanced analytical techniques

are cited for the identification and quantification of lewisite and its degradation products in

environmental and biological samples. These methods are essential for verifying the presence

of hydrolysis products like bis(2-chlorovinyl)arsinous acid.

A general workflow for such an analysis involves sample collection, preparation (which may

include extraction and derivatization), and instrumental analysis.

Sample Preparation

Analytical Techniques

Solid Phase Extraction (SPE)
or Liquid-Liquid Extraction

Derivatization (Optional)
(e.g., for GC analysis)

Instrumental Analysis

Environmental or Biological Sample
(Water, Soil, Urine)

LC-MS/MS GC-MS HPLC-ICP-MS
Data Interpretation

(Product Identification &
Quantification)

Click to download full resolution via product page

Caption: General workflow for analyzing Lewisite hydrolysis products.

Key Experimental Protocols Cited in Literature:
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Solid Phase Extraction (SPE) and Liquid Chromatography-Tandem Mass Spectrometry (LC-

MS/MS): This technique is used for the quantitative analysis of lewisite metabolites in human

urine.[8] A typical protocol involves sample treatment (e.g., oxidation), extraction and

concentration of the analyte on an SPE cartridge, followed by separation and detection using

dual-column LC-MS/MS.[8]

High-Performance Liquid Chromatography-Inductively Coupled Plasma-Mass Spectrometry

(HPLC-ICP-MS): This method is highly effective for arsenic speciation, allowing for the

separation and quantification of different arsenic-containing compounds, including lewisite

degradation products.[9] It offers high sensitivity and selectivity for arsenic.

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a standard method for

identifying volatile and semi-volatile organic compounds. For polar hydrolysis products, a

derivatization step is often required to increase volatility, making them suitable for GC

analysis.[7]

Conclusion
The hydrolysis of Lewisite 2 (bis(2-chloroethenyl) arsinous chloride) is a scientifically

significant degradation pathway that mirrors the well-understood hydrolysis of Lewisite 1. The

primary products are identified as bis(2-chlorovinyl)arsinous acid and hydrochloric acid.[7]

While specific kinetic data on this reaction remains an area for further research, the identity of

the products is crucial for developing analytical standards for environmental monitoring,

assessing the long-term toxicological impact of lewisite exposure, and designing effective

decontamination and therapeutic strategies. The analytical methods outlined provide a robust

framework for the continued study of these hazardous compounds and their environmental

fate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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